Cas no 1090903-91-5 (1H-Indole-4-methanol, 6-methyl-)

• Product Name: 1H-Indole-4-methanol, 6-methyl-
• CAS No: 1090903-91-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4679629
• PubChem ID: 57248090
• Update Time: 2025-06-08

1H-Indole-4-methanol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• (6-methyl-1H-indol-4-yl)methanol
• DTXSID501307967
• PS-19435
• 1090903-91-5
• 6-Methyl-1H-indole-4-methanol
• SCHEMBL8127712
• 1H-Indole-4-methanol, 6-methyl-
• F86191

• Inchi： 1S/C10H11NO/c1-7-4-8(6-12)9-2-3-11-10(9)5-7/h2-5,11-12H,6H2,1H3
• InChI Key： NTECKSIVLBSVAL-UHFFFAOYSA-N
• SMILES： OCC1=CC(C)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-4-methanol, 6-methyl-

1H-Indole-4-methanol, 6-methyl (CAS No. 1090903-91-5): A Comprehensive Overview

1H-Indole-4-methanol, 6-methyl (CAS No. 1090903-91-5) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This molecule, characterized by its indole core and a methyl group at the 6-position, has garnered attention for its potential biological activities and applications in drug discovery and development.

The indole scaffold is a fundamental structure in many biologically active compounds, including natural products and synthetic molecules. The presence of the methyl group at the 6-position of the indole ring can significantly influence the compound's physicochemical properties and biological activities. 1H-Indole-4-methanol, 6-methyl is a derivative that has been studied for its potential as a lead compound in various therapeutic areas.

Recent research has highlighted the importance of 1H-Indole-4-methanol, 6-methyl in several biological contexts. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which are crucial for the development of new treatments for inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1H-Indole-4-methanol, 6-methyl has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. The antioxidant activity of this compound can help mitigate oxidative damage and protect cells from harmful reactive oxygen species (ROS).

The pharmacological profile of 1H-Indole-4-methanol, 6-methyl has been further explored in preclinical studies. These studies have demonstrated that the compound can cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders. Its ability to penetrate the BBB is particularly valuable for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, 1H-Indole-4-methanol, 6-methyl has shown potential as an antiproliferative agent. In vitro studies have indicated that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This property makes it a potential lead compound for the development of new anticancer drugs.

The structural features of 1H-Indole-4-methanol, 6-methyl also contribute to its favorable pharmacokinetic properties. The presence of the hydroxymethyl group at the 4-position enhances its solubility and bioavailability, which are critical factors for drug efficacy and safety. Additionally, the methyl group at the 6-position can improve metabolic stability and reduce toxicity.

Recent advancements in synthetic methods have facilitated the efficient synthesis of 1H-Indole-4-methanol, 6-methyl. These methods involve multistep reactions that allow for high yields and purity levels. The ability to synthesize this compound on a large scale is essential for its further evaluation in clinical trials and eventual commercialization.

In conclusion, 1H-Indole-4-methanol, 6-methyl (CAS No. 1090903-91-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its anti-inflammatory, antioxidant, and antiproliferative properties make it a valuable lead compound for developing new treatments for various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.